
Technical Data Sheet: 2-Bromo-5-iodo-1,3-
dimethylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Bromo-5-iodo-1,3-

dimethylbenzene

Cat. No.: B1287019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physicochemical properties of 2-
Bromo-5-iodo-1,3-dimethylbenzene, a halogenated aromatic compound relevant as an

intermediate in organic synthesis.

Core Physicochemical Data
The fundamental properties of 2-Bromo-5-iodo-1,3-dimethylbenzene are summarized below.

The molecular weight is a calculated value based on the atomic weights of its constituent

atoms.

Property Value Source

Molecular Weight 310.96 g/mol [1][2]

Molecular Formula C₈H₈BrI [2][3]

CAS Number 689260-53-5 [3][4][5]

Monoisotopic Mass 309.88541 Da [1][2]

Physical Form Solid or liquid [3]

Purity Typically ≥97% [3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1287019?utm_src=pdf-interest
https://www.benchchem.com/product/b1287019?utm_src=pdf-body
https://www.benchchem.com/product/b1287019?utm_src=pdf-body
https://www.benchchem.com/product/b1287019?utm_src=pdf-body
https://www.echemi.com/products/pd180521116373-5-bromo-2-iodo-m-xylene.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-iodo-1_3-dimethylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-iodo-1_3-dimethylbenzene
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f877b?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f877b?context=bbe
https://www.nbinno.com/article/other-organic-chemicals/unlocking-synthesis-role-2-bromo-5-iodo-1-3-dimethylbenzene-lh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42582814.htm
https://www.echemi.com/products/pd180521116373-5-bromo-2-iodo-m-xylene.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-iodo-1_3-dimethylbenzene
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f877b?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f877b?context=bbe
https://www.aobchem.com/2-bromo-5-iodo-1-3-dimethylbenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural and Synthetic Context
2-Bromo-5-iodo-1,3-dimethylbenzene is a specialized organic intermediate utilized in the

construction of more complex functional molecules.[7] Its unique halogenation pattern,

featuring both a bromine and an iodine substituent, makes it a versatile building block in

medicinal chemistry and material science.[4]

The distinct reactivity of the carbon-bromine and carbon-iodine bonds allows for selective

functionalization through various metal-catalyzed cross-coupling reactions, such as Suzuki,

Heck, or Sonogashira couplings.[4] This capability is crucial for the synthesis of novel drug

candidates and advanced materials.[4]

Methodological Note: Determination of Molecular
Weight
The molecular weight of a compound like 2-Bromo-5-iodo-1,3-dimethylbenzene is not

determined through a singular, routine experiment but is calculated based on its molecular

formula (C₈H₈BrI) and the standard atomic weights of its constituent elements (Carbon,

Hydrogen, Bromine, and Iodine) as established by IUPAC.

The calculation is as follows: (8 * Atomic Weight of C) + (8 * Atomic Weight of H) + (1 * Atomic

Weight of Br) + (1 * Atomic Weight of I) = Molecular Weight.

Experimental verification of mass is typically achieved through mass spectrometry, which

measures the mass-to-charge ratio of ions and provides the monoisotopic mass.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's identity to its primary

application areas, highlighting the central role of its structural features.
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2-Bromo-5-iodo-1,3-dimethylbenzene
(CAS: 689260-53-5)

Molecular Formula:
C₈H₈BrI

Molecular Weight:
310.96 g/mol

Key Structural Feature:
Dual, Differentiated Halogenation

(Br and I)

Enables:
Selective Cross-Coupling Reactions

(e.g., Suzuki, Heck)

Application:
Pharmaceutical R&D

(Novel Drug Candidates)

Application:
Material Science

(Polymers, Organic Electronics)

Click to download full resolution via product page

Caption: Logical flow from compound identity to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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